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Compound of Interest

Compound Name: Vinleurosine sulfate

Cat. No.: B15602293

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of vinleurosine sulfate, a vinca alkaloid
with antineoplastic properties. This document consolidates key physicochemical data, outlines
its mechanism of action, and provides detailed experimental protocols relevant to its study.

Core Compound Information

Vinleurosine sulfate is an indole alkaloid derived from the periwinkle plant, Catharanthus
roseus. Like other vinca alkaloids, it exhibits anticancer activity.

Physicochemical Data

The reported molecular weight and formula for vinleurosine can vary depending on whether it is
in its free base or sulfate salt form, and the stoichiometry of the salt. The most common form
cited for experimental use is the sulfate salt.
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Property

Value

Source(s)

CAS Number

54081-68-4

[1]

Molecular Formula (Sulfate
Salt, 1:1)

C46H56N409.H2S04

[2]

Molecular Weight (Sulfate Salt,
1:1)

907.04 g/mol

[2]

Molecular Formula (Sulfate
Salt, 2:1)

(C46H56N409)2.H2S04

Molecular Weight (Sulfate Salt,

1716.0 g/mol
2:1)
Molecular Formula (Free Base) C46H56N409
Molecular Weight (Free Base) 808.98 g/mol

Mechanism of Action

Vinleurosine sulfate's primary mechanism of action involves the disruption of microtubule

dynamics, which are essential for mitotic spindle formation and chromosome segregation

during cell division.[3]

e Binding to Tubulin: Vinleurosine binds to B-tubulin, a subunit of the microtubule protein

heterodimer.[3][4]

« Inhibition of Polymerization: This binding inhibits the polymerization of tubulin into

microtubules.[3][4]

o Mitotic Arrest: The disruption of microtubule assembly prevents the formation of a functional

mitotic spindle, leading to cell cycle arrest in the M phase (metaphase).[5][6]

 Induction of Apoptosis: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway,

culminating in programmed cell death.[7][8]

Signaling Pathway for Microtubule Disruption
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Mechanism of Microtubule Disruption by Vinleurosine Sulfate
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Apoptotic Pathway Induced by Vinleurosine Sulfate
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General Workflow for Evaluating Vinleurosine Sulfate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Vinleurosine Sulfate: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602293#vinleurosine-sulfate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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